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Compound of Interest

Compound Name: Neopentyl glycol dicaprylate

Cat. No.: B13819339 Get Quote

A Comparative Guide to Neopentyl Glycol
Dicaprylate: A Bio-Based Ester Alternative
For Researchers, Scientists, and Drug Development Professionals: An objective evaluation of

Neopentyl Glycol Dicaprylate/Dicaprate against traditional synthetic esters, supported by

performance data and experimental methodologies.

Neopentyl Glycol Dicaprylate/Dicaprate is emerging as a high-performance, bio-based

alternative to purely synthetic esters in the cosmetic, personal care, and pharmaceutical

industries. Derived from the esterification of neopentyl glycol with vegetable-derived caprylic

and capric acids, this ingredient offers a unique combination of desirable sensory properties,

functional efficacy, and an improved environmental profile.[1] This guide provides a detailed

comparison of its performance characteristics against common synthetic emollients, namely

Propylene Glycol Dicaprylate/Dicaprate and cosmetic-grade Mineral Oil.

Quantitative Performance Analysis
The selection of an emollient is critical for formulation stability, sensory experience, and overall

product performance. The following tables summarize key quantitative data for Neopentyl
Glycol Dicaprylate/Dicaprate and two conventional synthetic esters.

Table 1: Physicochemical Properties
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Property

Neopentyl
Glycol
Dicaprylate/Di
caprate

Propylene
Glycol
Dicaprylate/Di
caprate

Mineral Oil
(Cosmetic
Grade)

Test Method

INCI Name

Neopentyl Glycol

Dicaprylate/Dica

prate

Propylene Glycol

Dicaprylate/Dica

prate

Mineral Oil N/A

Appearance

Clear, colorless

to pale yellow

liquid[2]

Oily liquid with

low viscosity[3]

Colorless,

odorless liquid[4]
Visual

Viscosity
Low (qualitative)

[5]

9 - 12 mPa·s (@

20°C)[3]

10.8 - 13.6 cSt

(@ 40°C)[4]
ASTM D445[3]

Density
~0.94 g/cm³ (@

25°C)[6]

0.91 - 0.93 g/cm³

(@ 20°C)[3]

0.837 - 0.859

g/cm³ (@ 25°C)

[4]

ISO 1183

Pour Point
Data not

available
< -20°C[3] -12°C[4] ASTM D97

Flash Point
Data not

available

Data not

available
185°C[4] ASTM D92

Table 2: Environmental Profile
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Property

Neopentyl
Glycol
Dicaprylate/Di
caprate

Propylene
Glycol
Dicaprylate/Di
caprate

Mineral Oil Test Method

Bio-based Origin

Yes (partially).

Fatty acids from

vegetable

sources;

Neopentyl Glycol

can be biomass-

balanced.[1]

Yes (partially).

Fatty acids from

vegetable

sources.

No. Derived from

petroleum.
Source Material

Biodegradability

Readily

Biodegradable

(Expected)

Readily

Biodegradable

(Expected)

Inherently

biodegradable,

but fails "readily"

criteria. (56.3%

in 28 days)[7]

OECD

301B/301F[7]

Bio-based

Carbon Content

Data not

available

Data not

available
0% ASTM D6866

Note: While specific OECD 301B/F results for Neopentyl Glycol Dicaprylate/Dicaprate were

not found, similar short-chain esters are generally considered readily biodegradable. For

example, Crodamol™ GTS, a bio-based emollient ester, is rated as readily biodegradable per

OECD 301B.[8]

Table 3: Performance & Sensory Characteristics
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Property

Neopentyl
Glycol
Dicaprylate/Di
caprate

Propylene
Glycol
Dicaprylate/Di
caprate

Mineral Oil Test Method

Skin Feel

Light, silky, non-

greasy, matte

finish[1][5]

Light, non-oily,

smooth, velvet

feel[9]

Occlusive, can

be greasy
Sensory Panel

Spreadability High[5] Excellent[10] Medium to Low
Goniometer/Sen

sory

Absorption Good[5]
Good skin

absorption[10]

Low (forms

occlusive film)
Sensory Panel

Key Functions

Emollient,

Dispersing

Agent,

Solubilizer[1][5]

Emollient,

Solvent, Skin-

Conditioning

Agent[9][11]

Emollient,

Occlusive,

Lubricant[4]

Formulation

Analysis

Experimental Protocols & Methodologies
The data presented in this guide are based on standardized testing methodologies to ensure

comparability and reproducibility. Below are summaries of the key experimental protocols.

Kinematic Viscosity (ASTM D445)
This test method determines the kinematic viscosity of liquid petroleum products, both

transparent and opaque, by measuring the time for a volume of liquid to flow under gravity

through a calibrated glass capillary viscometer at a controlled temperature.[10] The dynamic

viscosity can be calculated by multiplying the kinematic viscosity by the density of the liquid.

Flash Point by Cleveland Open Cup (ASTM D92)
This method determines the flash and fire points of petroleum products. The sample is heated

in an open cup at a controlled rate. A small test flame is passed across the cup at regular

intervals, and the flash point is the lowest temperature at which the vapors above the liquid

ignite momentarily.[4]
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Pour Point (ASTM D97)
This test method is intended for petroleum products. After preliminary heating, the sample is

cooled at a specified rate and examined at intervals of 3°C for flow characteristics. The lowest

temperature at which movement of the specimen is observed is recorded as the pour point.

Ready Biodegradability – CO2 Evolution Test (OECD
301B)
This method provides an indication of the "ready biodegradability" of a substance. A solution of

the test substance in a mineral medium is inoculated with microorganisms (e.g., from activated

sludge) and aerated for 28 days. The degradation is measured by the amount of carbon dioxide

produced. A substance is considered "readily biodegradable" if it reaches >60% of its

theoretical CO2 production within a 10-day window during the 28-day test.[12][13]

Bio-based Content (ASTM D6866)
This method determines the bio-based content of samples using radiocarbon analysis. It

distinguishes carbon originating from contemporary biomass (which contains Carbon-14) from

carbon derived from fossil fuels (which contains no Carbon-14). The result is expressed as a

percentage of bio-based carbon relative to the total organic carbon in the sample.[14][15]

Emollient Spreadability
This can be measured instrumentally or via a sensory panel. An instrumental method involves

applying a standardized volume of the emollient to a synthetic skin-mimicking substrate. The

area covered by the emollient is measured at specific time intervals (e.g., 10 minutes) to

determine the spreading value in mm². Higher values indicate better spreadability.[4][16]

Visualizing Key Processes
To further elucidate the evaluation process, the following diagrams illustrate the production

pathway of a bio-based ester and a typical workflow for comparative performance testing.
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Caption: Synthesis pathway for bio-based Neopentyl Glycol Dicaprylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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